Domino reactions of rhodium(ii) carbenoids for alkaloid synthesis†

Chemical Society Reviews Pub Date: 2009-04-03 DOI: 10.1039/B816701J

Abstract

In this tutorial review, the rhodium(II)-catalyzed domino reactions of α-diazo carbonyl compounds are summarized. The article will emphasize some of the more recent synthetic applications of the rhodium carbenoid cyclization/cycloaddition domino cascade for alkaloid synthesis. The many structurally diverse and highly successful examples of both oxa and azapolycyclic ring formation cited in this tutorial review clearly demonstrate that the domino cyclization/cycloaddition cascade of metallo carbenoids has evolved as an important strategy for the synthesis of nitrogen containing natural products.

Graphical abstract: Domino reactions of rhodium(ii) carbenoids for alkaloid synthesis
Domino reactions of rhodium(ii) carbenoids for alkaloid synthesis†
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